Cas no 585-86-4 (lactitol)

lactitol Properties

Names and Identifiers

• lactitol
• 4-O-(beta-D-galacto-hexopyranosyl)-D-glucitol
• 4-O-?D-Galactopyranosyl-D-glucitol monohydrate
• 4-O-(β-Galactosyl)-D-glucitol
• D-Glucitol, 4-O-.beta.-D-galactopyranosyl-
• 4-O-B-D-GALACTOPYRANOSYL-D-GLUCITOL MONOHYDRATE
• Lactnol
• 4-β-D-galactopyranosyl-D-glucito1
• (2S,3R,4R,5R)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,5,6-pentol
• Lactite
• Lactitol anhydrous
• 4-O-beta-D-Galactopyranosyl-D-glucitol
• Lactito
• D-Lactitol
• CHEBI:75323
• EINECS 209-566-5
• DTXSID9044247
• LACTITOL [ORANGE BOOK]
• Lactitolum (INN-Latin)
• 4-O-.BETA.-D-GALACTOPYRANOSYL-D-GLUCITOL
• INS NO.966
• NSC-760415
• Q415020
• Lacitol
• BLI-400
• TS-08107
• LACTITOL [MI]
• HSDB 7970
• Lactitolum [INN-Latin]
• 4-beta-D-galactopyranosyl-D-glucito1
• CAS-585-86-4
• W-109090
• CCRIS 7077
• (2S,3R,4R,5R)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexane-1,2,3,5,6-pentol
• DSSTox_RID_80133
• LACTITOL [USP-RS]
• Lactitol (NF/INN)
• Finlac dc
• 4-beta-D-galactopyranosyl-D-sorbitol
• LACTITOL [INN]
• Floralac
• CS-0069039
• AB00698230_06
• VQHSOMBJVWLPSR-JVCRWLNRSA-N
• BRD-K40787673-001-01-3
• NSC760415
• CCG-213712
• Pharmakon1600-01301027
• DSSTox_GSID_44247
• Importal
• beta-D-galactopyranosyl-(1->4)-D-glucitol
• Tox21_112397
• lactobiosit
• UNII-L2B0WJF7ZY
• Importal (TN)
• D08266
• 262A7827-24F7-47EE-B528-3AF52CA860CE
• Lactosit
• Lactitol acm 50
• (2S,3R,4R,5R)-4-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hexane-1,2,3,5,6-pentol
• LACTITOL (USP-RS)
• lactositol
• WURCS=2.0/2,2,1/(h2122h)(a2112h-1b_1-5)/1-2/a4-b1
• Miruhen
• NSC231323
• BRD-K40787673-001-02-1
• HY-N7104
• D-Glucitol, 4-O-beta-D-galactopyranosyl-
• Lacty (saccharide)
• Milchen
• INS-966
• 4-O-b-D-Galactopyranosyl-D-glucitol, 9CI
• (2S,3R,4R,5R)-4-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexane-1,2,3,5,6-pentaol
• NSC-759131
• A11574
• LACTITOL [WHO-DD]
• Lactit
• pizensy
• Lactitol [INN:BAN:NF]
• AKOS030228540
• DB12942
• (2S,3R,4R,5R)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl]oxyhexane-1,2,3,5,6-pentol
• D-Lactitol monohydrate
• MFCD00150767
• (2S,3R,4R,5R)-4-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)hexane-1,2,3,5,6-pentaol
• 585-86-4
• Oponaf
• Tox21_112397_1
• Pizensy (TN)
• E-966
• DA-74867
• lactitolum
• NCGC00263893-02
• Portolac
• NCGC00166295-01
• DSSTox_CID_24247
• L2B0WJF7ZY
• EN300-19737008
• SCHEMBL3849
• Lactitol, analytical standard
• HMS3264E13
• NSC-231323
• s5368
• CHEMBL1661
• NSC 231323
• MFCD00079407
• Emportal
• +Expand

• MDL： MFCD00079407
• InChIKey： VQHSOMBJVWLPSR-WUJBLJFYSA-N
• Inchi： InChI=1S/C12H24O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h4-21H,1-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12+/m0/s1
• SMILES： OC[C@@H]([C@H]([C@H](O[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)[C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 344.13200
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 8
• Monoisotopic Mass: 344.132
• Heavy Atom Count: 23
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.2
• Topological Polar Surface Area: 201A^2

Experimental Properties

• LogP: -5.76120
• PSA: 200.53000
• Refractive Index: 1.634
• Boiling Point: 788.5 ºC at 760 mmHg
• Melting Point: 146°
• Flash Point: 430.7 ºC
• Color/Form: White crystals or crystalline powders, or colorless liquids. It is odorless and tastes sweet. Its sweetness is 30% - 40% of that of sucrose, and its heat is about half of that of sucrose.
• Solubility: Soluble in water and dimethyl sulfoxide, slightly soluble in ethanol, insoluble in ethyl acetate, chloroform and diethyl ether. High stability, non hygroscopic.
• Specific Rotation: D23 +14° (c = 4 in water)
• Density: 1.69